3-chloro-N-[4-(2-phenylmorpholin-4-yl)butyl]benzamide

• IUPAC Name: 3-chloro-N-[4-(2-phenylmorpholin-4-yl)butyl]benzamide
• InChI: InChI=1S/C21H25ClN2O2/c22-19-10-6-9-18(15-19)21(25)23-11-4-5-12-24-13-14-26-20(16-24)17-7-2-1-3-8-17/h1-3,6-10,15,20H,4-5,11-14,16H2,(H,23,25)
• InChI Key: VDLGKGOXZBUNQO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CCCCNC(=O)C2=CC(=CC=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

The compound “3-chloro-N-[4-(2-phenylmorpholin-4-yl)butyl]benzamide” is a benzamide derivative with a morpholine ring and a phenyl group attached. Benzamides are a class of compounds containing a benzoyl group bonded to an amide group. Morpholine is a common heterocycle, consisting of a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would include a benzamide core, with the amide nitrogen connected to a four-carbon chain (butyl group). This butyl group is substituted at the second carbon with a phenylmorpholine group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the morpholine ring and the chlorine atom could influence properties like solubility, melting point, and stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzamides have biological activity and are used as antipsychotic drugs. The morpholine ring is also present in several drugs and can influence their biological activity.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its biological activity given the presence of the benzamide and morpholine groups, which are found in various pharmaceuticals.